[(2R,4R)-2,4-dimethylpiperidin-1-yl]-[2-(ethylamino)-1,3-thiazol-4-yl]methanone

• IUPAC Name: [(2R,4R)-2,4-dimethylpiperidin-1-yl]-[2-(ethylamino)-1,3-thiazol-4-yl]methanone
• InChI: InChI=1S/C13H21N3OS/c1-4-14-13-15-11(8-18-13)12(17)16-6-5-9(2)7-10(16)3/h8-10H,4-7H2,1-3H3,(H,14,15)/t9-,10-/m1/s1
• InChI Key: XLYCYCBSIMIHFS-NXEZZACHSA-N
• Canonical SMILES: CCNC1=NC(=CS1)C(=O)N2CCC(CC2C)C
• Isomeric SMILES: CCNC1=NC(=CS1)C(=O)N2CC[C@H](C[C@H]2C)C
• Molecular Formula: C13H21N3OS
• Molecular Weight: 267.39 g/mol

Description

[(2R,4R)-2,4-dimethylpiperidin-1-yl]-[2-(ethylamino)-1,3-thiazol-4-yl]methanone, also known as DMET, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. DMET is a small molecule that can be synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

[(2R,4R)-2,4-dimethylpiperidin-1-yl]-[2-(ethylamino)-1,3-thiazol-4-yl]methanone binds to the α4β2 nAChRs in the brain, leading to the activation of these receptors. This activation results in the release of neurotransmitters such as dopamine and acetylcholine, which are involved in cognitive processes. This compound has been shown to enhance attention, learning, and memory in animal models.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal models, this compound has been shown to enhance attention, learning, and memory. This compound has also been shown to increase the release of dopamine and acetylcholine in the brain. In addition, this compound has been shown to have anxiolytic effects, reducing anxiety in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using [(2R,4R)-2,4-dimethylpiperidin-1-yl]-[2-(ethylamino)-1,3-thiazol-4-yl]methanone in lab experiments is its selectivity for α4β2 nAChRs, which allows for specific targeting of these receptors. This compound is also a small molecule that can easily cross the blood-brain barrier, making it useful for studying the function of nAChRs in the brain. However, one limitation of using this compound in lab experiments is its potential for off-target effects, which may complicate the interpretation of results.

Future Directions

There are several future directions for research involving [(2R,4R)-2,4-dimethylpiperidin-1-yl]-[2-(ethylamino)-1,3-thiazol-4-yl]methanone. One direction is to further study the pharmacology of nAChRs in various tissues, including the brain and peripheral tissues. Another direction is to investigate the potential therapeutic applications of this compound, such as in the treatment of cognitive disorders or anxiety. Furthermore, the development of more selective and potent agonists of nAChRs may lead to new insights into the function of these receptors and potential therapeutic targets.

Synthesis Methods

[(2R,4R)-2,4-dimethylpiperidin-1-yl]-[2-(ethylamino)-1,3-thiazol-4-yl]methanone can be synthesized using various methods, including the reaction of 2,4-dimethylpiperidine with ethyl isothiocyanate followed by reaction with ethylamine. Another method involves the reaction of 2,4-dimethylpiperidine with thioacetic acid followed by reaction with ethylamine. The purity of the final product can be improved through recrystallization or column chromatography.

Scientific Research Applications

[(2R,4R)-2,4-dimethylpiperidin-1-yl]-[2-(ethylamino)-1,3-thiazol-4-yl]methanone has been used in various scientific research applications, including as a tool to study the function of nicotinic acetylcholine receptors (nAChRs) in the brain. This compound is a selective agonist of α4β2 nAChRs, which are involved in cognitive processes such as attention, learning, and memory. This compound can also be used to study the pharmacology of nAChRs in various tissues and to evaluate the efficacy of drugs targeting nAChRs.